![molecular formula C5H11BrO2 B1330170 3-Bromo-1,1-dimethoxypropane CAS No. 36255-44-4](/img/structure/B1330170.png)
3-Bromo-1,1-dimethoxypropane
Overview
Description
3-Bromo-1,1-dimethoxypropane is a useful research compound. Its molecular formula is C5H11BrO2 and its molecular weight is 183.04 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Reactions and Mechanisms
3-Bromo-1,1-dimethoxypropane plays a role in various chemical reactions and mechanisms. For instance, it's involved in the formation of dimeric and reduced products from α-halo amides, where sodium methoxide in 2,2-dimethoxypropane leads to mixtures of reduced and dimer products. This process supports the SRN1 mechanism for the formation of both products (Simig et al., 1978). Additionally, this compound is used in the thermolysis of N,N-dimethyl-2,2-diphenyl-2-(phenylazo)acetamide, indicating a radical-anion radical chain process (Simig & Lempert, 1979).
Synthesis and Applications
In the realm of organic synthesis, this compound finds application in the formation of cyclopropane lactones and fused heterocyclic compounds. Specifically, its reaction with stabilized carbanions leads to these products, indicating its versatility in synthetic organic chemistry (Farin˜a et al., 1987). Moreover, it is used in the synthesis of various trifluoromethylated heterocycles and aliphatic compounds, showcasing its role as a versatile fluorinated building block (Lui et al., 1998).
Analytical and Material Science
In analytical and material science, this compound is used to study the conformation of related compounds in different states. For instance, the conformation of 1,3-dimethoxypropane has been studied using this compound, providing insights into the rotational isomeric state of similar molecules (Abe et al., 1995). This application is crucial for understanding the physical properties of these substances.
Safety and Hazards
3-Bromo-1,1-dimethoxypropane is a flammable liquid and vapor. It is harmful if swallowed and may cause respiratory irritation . It is also a skin irritant and causes serious eye irritation . Safety measures include using personal protective equipment, avoiding breathing dust/fume/gas/mist/vapors/spray, and storing in a well-ventilated place .
Properties
IUPAC Name |
3-bromo-1,1-dimethoxypropane | |
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InChI |
InChI=1S/C5H11BrO2/c1-7-5(8-2)3-4-6/h5H,3-4H2,1-2H3 | |
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InChI Key |
ODZZAIFAQLODKN-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(CCBr)OC | |
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Molecular Formula |
C5H11BrO2 | |
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DSSTOX Substance ID |
DTXSID50189793 | |
Record name | 3-Bromo-1,1-dimethoxypropane | |
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Molecular Weight |
183.04 g/mol | |
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Physical Description |
Brown liquid; [Sigma-Aldrich MSDS] | |
Record name | 3-Bromo-1,1-dimethoxypropane | |
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CAS No. |
36255-44-4 | |
Record name | 3-Bromo-1,1-dimethoxypropane | |
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Record name | 3-Bromopropionaldehyde dimethylacetal | |
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Record name | 3-BROMOPROPIONALDEHYDE DIMETHYLACETAL | |
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